Cas no 2305253-56-7 (tert-butyl 3,3-difluoro-1,5-diazonane-1-carboxylate)

• Product Name: tert-butyl 3,3-difluoro-1,5-diazonane-1-carboxylate
• CAS No: 2305253-56-7
• MF: C₁₂H₂₂F₂N₂O₂
• MW: 264.312090396881
• CID: 6321193
• PubChem ID: 138987888
• Update Time: 2024-01-06

tert-butyl 3,3-difluoro-1,5-diazonane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-difluoro-1,5-diazonane-1-carboxylate
• 2305253-56-7
• EN300-1709450
• Z3208404857

• Inchi： 1S/C12H22F2N2O2/c1-11(2,3)18-10(17)16-7-5-4-6-15-8-12(13,14)9-16/h15H,4-9H2,1-3H3
• InChI Key： ITRIBVSQLQJTDR-UHFFFAOYSA-N
• SMILES： FC1(CNCCCCN(C(=O)OC(C)(C)C)C1)F

Computed Properties

• Exact Mass: 264.16493427g/mol
• Monoisotopic Mass: 264.16493427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 41.6Ų